Cas no 1713639-86-1 (2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine
• CAS No: 1713639-86-1
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 5058387
• Update Time: 2025-05-23

2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine
• 3'-Pyrazol-1-yl-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl

• Inchi： 1S/C11H14N6/c1-2-15-17(7-1)11-10(13-3-4-14-11)16-8-5-12-6-9-16/h1-4,7,12H,5-6,8-9H2
• InChI Key： OJGMORZTXDKNBH-UHFFFAOYSA-N
• SMILES： N1(C2C(=NC=CN=2)N2C=CC=N2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: -0.1
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine

Introduction to 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine (CAS No. 1713639-86-1)

2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1713639-86-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine consists of three interconnected aromatic rings: a piperazine ring, a pyrazole ring, and another pyrazine ring. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel bioactive agents.

The piperazine moiety, specifically at the 2-position, is a key pharmacophore in many pharmacologically active compounds. It is known for its ability to interact with various biological targets, including enzymes and receptors, due to its rigid bicyclic structure and the presence of two nitrogen atoms capable of hydrogen bonding. In contrast, the pyrazole ring at the 3-position introduces additional functionality and modulates the electronic properties of the molecule. The pyrazine ring further enhances the complexity of this compound, contributing to its overall stability and reactivity. Together, these structural elements create a molecule with high potential for further derivatization and optimization in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine with biological targets more efficiently than ever before. Studies have shown that this compound exhibits promising binding affinity for several enzymes and receptors implicated in various diseases. For instance, preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways, potentially making it a candidate for treating metabolic disorders such as diabetes and obesity. Additionally, its ability to cross the blood-brain barrier has been investigated, raising interest in its potential as a therapeutic agent for neurological conditions.

In vitro experiments have begun to unravel the pharmacological profile of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine. These studies have revealed that the compound demonstrates moderate inhibitory activity against certain kinases, which are critical targets in cancer therapy. The dual presence of piperazine and pyrazole moieties appears to contribute to its inhibitory effects by occupying specific binding pockets on these kinases. Furthermore, preliminary toxicity assays indicate that this compound is well-tolerated at moderate concentrations, suggesting a favorable safety profile for further development.

The synthesis of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine represents another area of interest within synthetic organic chemistry. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to construct the desired tricyclic core with high yield and purity. These synthetic strategies not only provide access to this compound but also serve as templates for generating analogs with tailored biological activities. The versatility of these synthetic approaches underscores the importance of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine as a building block in medicinal chemistry.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the exploration of 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-yl)pyrazine's therapeutic potential. High-throughput screening campaigns are being planned to identify novel derivatives with enhanced efficacy and selectivity against specific disease targets. Additionally, preclinical studies are expected to provide deeper insights into its pharmacokinetic properties, helping to guide future clinical development efforts.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the optimization process for compounds like 2-(Piperazin-1-yl)-3-(1H-pyrazol-1-ylyl)pyrazine. By predicting structural modifications that could improve biological activity or reduce toxicity, these algorithms can guide synthetic chemists toward more promising candidates more rapidly than traditional methods alone. This synergy between experimental chemistry and computational biology represents a significant step forward in modern drug development.

In conclusion,2-(Piperazin - - - - - - - - yl)-3 -( H - yl ) py ra z ine ( CAS No . 1713639 -86 - --) stands out as a versatile and promising scaffold in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive candidate for further exploration . As scientific methodologies continue to evolve , it is anticipated that this compound will play an increasingly important role in the discovery and development of new therapeutic agents . The ongoing studies underscore its potential not only as a standalone drug but also as a precursor for more complex derivatives designed to address unmet medical needs .